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Compound of Interest

Compound Name: 2-(2-Bromoethyl)thiophene

Cat. No.: B149277 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and detailed operational procedures for the

handling of 2-(2-Bromoethyl)thiophene (CAS No. 26478-16-0). Adherence to these guidelines

is essential to ensure personnel safety and mitigate environmental risk. This substance is a

flammable liquid and vapor, is fatal if swallowed, and causes serious eye damage.[1] It is

imperative that all personnel handling this chemical are thoroughly familiar with its hazards and

the procedures outlined below.

Hazard Identification and Chemical Properties
A summary of the key hazards and physical properties of 2-(2-Bromoethyl)thiophene is

provided below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b149277?utm_src=pdf-interest
https://www.benchchem.com/product/b149277?utm_src=pdf-body
https://ehs.berkeley.edu/glove-selection-guide
https://www.benchchem.com/product/b149277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C6H7BrS [2]

Molecular Weight 191.09 g/mol [2]

Appearance Light yellow liquid [1]

Odor Stench [1][3]

Boiling Point 149 - 151 °C (300 - 304 °F) [1]

Density 1.684 g/mL at 25 °C (77 °F) [1]

Flash Point
Flammable liquid and vapor

(Category 3)
[1][3]

GHS Hazard Statements Classification

H226 Flammable liquid and vapor

H300 Fatal if swallowed

H318 Causes serious eye damage

H315 Causes skin irritation

H335 May cause respiratory irritation

(Data sourced from Sigma-Aldrich Safety Data Sheet and PubChem)[1][2]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure.

The following PPE is mandatory when handling 2-(2-Bromoethyl)thiophene.
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PPE Category Specification Rationale and Guidance

Hand Protection

Viton® or Norfoil® gloves. A

double-gloving approach, with

a heavier weight Nitrile glove

worn over the primary glove,

can improve dexterity.

Standard nitrile gloves provide

poor resistance to halogenated

and aromatic hydrocarbons.[1]

[4] Viton® is recommended for

chlorinated and aromatic

solvents.[1] Norfoil® gloves

are advised for highly toxic

materials.[1]

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

vapors that can cause serious

eye damage.[1]

Skin and Body Protection

Flame-retardant and antistatic

protective clothing. A

chemically resistant apron

(e.g., PVC) should be worn

over the lab coat.

Standard lab coats do not offer

sufficient protection. Flame-

retardant clothing is necessary

due to the flammability of the

compound.[1]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor/acid gas

cartridge.

Required when vapors or

aerosols may be generated,

such as during transfers or if

working outside of a certified

chemical fume hood.[1] Multi-

gas cartridges are effective

against organic vapors.[5]

Operational Plan: Step-by-Step Handling Protocol
The following workflow outlines the procedural steps for safely handling 2-(2-
Bromoethyl)thiophene from receipt to disposal.
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Pre-Handling

Handling

Post-Handling

Review SDS and SOP

Verify Fume Hood Certification

Assemble All Materials

Don Full PPE

Transport Chemical to Fume Hood

Begin Work

Ground/Bond Container

Perform Transfer/Reaction

Tightly Seal Container

Decontaminate Work Area

Work Complete

Segregate Halogenated Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2-(2-Bromoethyl)thiophene.
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Experimental Protocol:

Preparation and Planning:

Thoroughly review the Safety Data Sheet (SDS) and this Standard Operating Procedure

(SOP).[6]

Ensure a certified chemical fume hood is used for all operations.[3]

Verify that an eyewash station and safety shower are accessible and unobstructed.[3]

Assemble all necessary equipment (glassware, reagents, spill kit, waste containers) inside

the fume hood before introducing the chemical.[6]

Don all required PPE as specified in the table above.

Reagent Handling and Reaction Setup:

Transport the sealed container of 2-(2-Bromoethyl)thiophene in a secondary, chemically

resistant container.

Inside the fume hood, ground and bond the container and receiving equipment to prevent

static discharge.[1][3]

Use only non-sparking tools for opening and handling.[1][3]

Carefully perform all transfers, measurements, and reactions within the fume hood to

minimize vapor exposure.

Keep the container tightly closed when not in use.[1]

Storage:

Store the chemical in a tightly closed container in a dry, well-ventilated, and locked area.[1]

Keep it in a designated flammable liquids cabinet, away from heat, sparks, open flames,

and incompatible materials such as strong oxidizing agents and bases.[1][3]
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Spill and Exposure Procedures
Immediate and appropriate action is critical in the event of a spill or exposure.

Scenario Immediate Action

Minor Spill (in fume hood)

1. Alert others in the vicinity. 2. Absorb the spill

with an inert, non-combustible absorbent

material (e.g., Chemizorb®). 3. Collect the

contaminated absorbent into a sealed, labeled

container for hazardous waste disposal.[1] 4.

Decontaminate the area with a suitable solvent.

Major Spill (outside fume hood)

1. Evacuate the immediate area and alert

personnel to evacuate. 2. If safe to do so,

remove all ignition sources. 3. Close the

laboratory doors and prevent entry. 4. Contact

the institution's Environmental Health and

Safety (EHS) department immediately.

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes while removing contaminated clothing.

[3] 2. Seek immediate medical attention.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention from an

ophthalmologist.[1]

Inhalation

1. Move the individual to fresh air. 2. If breathing

is difficult, provide oxygen. 3. Seek immediate

medical attention.

Ingestion

1. DO NOT induce vomiting. 2. If the person is

conscious, give two glasses of water to drink. 3.

Seek immediate medical attention.[1]
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Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation and Collection:

Halogenated Organic Waste: 2-(2-Bromoethyl)thiophene and any materials contaminated

with it must be disposed of as halogenated organic waste.[7]

Separate Waste Streams: Never mix halogenated waste with non-halogenated organic

waste.[8][9] This is critical as different disposal methods are used, and cross-contamination

increases disposal costs and environmental impact.[9]

Waste Containers:

Use designated, clearly labeled, and leak-proof containers with screw-top caps for

halogenated liquid waste.[9]

Solid waste (contaminated gloves, absorbent pads, etc.) should be collected in a separate,

sealed, and clearly labeled container.

Labeling: Label waste containers with "Hazardous Waste," the full chemical name "2-(2-
Bromoethyl)thiophene," and any other components in the waste stream.[2] Do not use

abbreviations.

Disposal Procedure:

All chemical waste must be disposed of through your institution's EHS department or a

licensed hazardous waste disposal contractor.[1]

Do not dispose of this chemical down the drain or in regular trash.[1]

Leave chemicals in their original containers for disposal where possible. Do not mix with

other waste.[1]

Handle uncleaned empty containers as you would the product itself.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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